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Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B15601137

While the therapeutic potential of the steroid compound 14-Deoxypoststerone remains largely
uncharted territory within publicly accessible scientific literature, this guide serves to
consolidate the currently available information and provide a framework for future investigation.
At present, a comprehensive technical whitepaper detailing extensive therapeutic applications,
established mechanisms of action, and robust clinical data is not feasible due to the scarcity of
dedicated research on this specific molecule.

Chemical Identity and Properties

14-Deoxypoststerone is a recognized steroid compound with the chemical formula
C21H3004 and a molecular weight of 346.46 g/mol .[1] It is classified as a derivative of a
steroid hormone.[1] Structural information available from chemical databases like PubChem
provides the foundational chemical identity of the molecule. One study has identified 14-deoxy-
poststerone as a metabolite of ecdysterone, an insect molting hormone that has been
investigated for various pharmacological effects.[2]

Table 1: Chemical Identifiers for 14-Deoxypoststerone

Property Value Source
Molecular Formula C21H3004 [1]
Molecular Weight 346.46 g/mol [1]
CAS Number 1360460-98-5 [1]
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Current Research Landscape and Future Directions

A thorough review of existing scientific literature reveals a significant gap in the understanding
of 14-Deoxypoststerone's biological activity and therapeutic potential. There are no readily
available preclinical or clinical studies that would allow for a detailed analysis of its efficacy,
safety, or mechanism of action.

To explore the therapeutic potential of 14-Deoxypoststerone, a systematic research approach
would be necessary. This would involve a series of preclinical investigations to characterize its
pharmacological profile.

Postulated Experimental Workflow for Future
Research

The following diagram outlines a logical workflow for the initial exploration of 14-
Deoxypoststerone's therapeutic potential. This workflow is hypothetical and serves as a
roadmap for future research initiatives.
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Hypothetical Experimental Workflow for 14-Deoxypoststerone

In Vitro Characterization

Synthesis and Purification

Receptor Binding Assays
(e.g., Nuclear Receptors, PGRMC1)

Metabolic Stability Assays

Cell-Based Functional Assays

(e.g., Reporter Gene, Proliferation, Apoptosis)

In Vivo Preclinical Evaluation

Pharmacokinetic Studies
(ADME)

Animal Models of Disease
(e.g., Cancer, Neurodegeneration)

Toxicology and Safety Pharmacology

Mechanism of Attion Elucidation

Transcriptomic/Proteomic Analysis

Signaling Pathway Interrogation

Click to download full resolution via product page

Caption: A proposed workflow for the initial scientific investigation of 14-Deoxypoststerone.

Conclusion
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While the user's request for an in-depth technical guide on the therapeutic potential of 14-
Deoxypoststerone cannot be fulfilled at this time due to a lack of available data, this
document has provided the known chemical information and a proposed framework for future
research. The potential of this molecule remains an open question, inviting the scientific
community to undertake the necessary studies to elucidate its biological role and potential
therapeutic applications. Further research, beginning with fundamental in vitro and in vivo
studies, is essential to unlock any potential that 14-Deoxypoststerone may hold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.cn [medchemexpress.cn]
e 2. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]

 To cite this document: BenchChem. [14-Deoxypoststerone: An Inquiry into a Novel Steroid
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601137#exploring-the-therapeutic-potential-of-14-
deoxypoststerone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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